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Compound of Interest

(S)-(-)-2-(Boc-amino)-1,5-
Compound Name:
pentanediol

Cat. No.: B061154

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
procedures, and physicochemical properties of (S)-(-)-2-(Boc-amino)-1,5-pentanediol (CAS
No. 162955-48-8). The information is intended to support its safe use in a laboratory research
and development setting.

Chemical Identification and Physical Properties

(S)-(-)-2-(Boc-amino)-1,5-pentanediol is a chiral building block commonly used in organic
synthesis. The tert-butyloxycarbonyl (Boc) protecting group makes it a stable intermediate for
the introduction of an amino group in more complex molecules.
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Property Value Reference
CAS Number 162955-48-8 [11[2]
Molecular Formula C10H21NO4 [1][2]
Molecular Weight 219.28 g/mol [11[2]
Appearance Solid

Melting Point 59-62 °C

Optical Activity
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Hazard Identification and Classification

This compound is classified as hazardous. Researchers should be fully aware of its potential

risks before handling.

Hazard Classification Code Description
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

Specific target organ toxicity —
Single exposure

May cause respirato
H335 ) -y- P v
irritation.

GHS Pictogram:

laalt text

Signal Word:Warning
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Precautionary Measures and First Aid

Adherence to the following precautionary statements is crucial for safe handling.

Precautionary Statement Code Description

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp

ray.

Wash skin thoroughly after

P264 )
handling.
Use only outdoors or in a well-
P271 )
ventilated area.
Wear protective gloves/ eye
P280 p g ) Y
protection/ face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

First Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding eyelids
open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water. If
irritation persists, seek medical attention.

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if respiratory irritation occurs.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Protocols
General Handling and Storage Protocol

(S)-(-)-2-(Boc-amino)-1,5-pentanediol is classified as a combustible solid and may be
hygroscopic.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated area.
o Keep away from heat, sparks, and open flames.

e Protect from moisture.

Handling:

» Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to
minimize inhalation of dust.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: For operations that may generate significant dust, use a NIOSH-
approved N95 dust mask or a respirator.

o Skin and Body Protection: Wear a lab coat and closed-toe shoes.
e Dispensing:
o Minimize dust generation during weighing and transfer.

o Use appropriate tools (spatulas, etc.) to handle the solid.
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o Grounding of equipment may be necessary to prevent static discharge, which could ignite
combustible dust.

» Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations.

Representative Synthesis Protocol: N-Boc Protection of
an Amino Diol

The following is a general procedure for the Boc protection of an amino diol, which is the class
of compound to which (S)-(-)-2-(Boc-amino)-1,5-pentanediol belongs.

Reaction Setup:

o Dissolve the starting amino diol in a suitable solvent (e.g., a mixture of dioxane and water,
or tetrahydrofuran).

o Add a base, such as sodium bicarbonate or triethylamine, to the solution.

Addition of Boc Anhydride:

o Slowly add a solution of di-tert-butyl dicarbonate (Bocz0) in the same solvent to the
reaction mixture at room temperature or 0 °C.

Reaction Monitoring:
o Stir the reaction mixture at room temperature for several hours to overnight.

o Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

Workup and Purification:
o Once the reaction is complete, remove the organic solvent under reduced pressure.

o Extract the agueous residue with a suitable organic solvent (e.g., ethyl acetate).
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o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate in vacuo.

o Purify the crude product by column chromatography on silica gel to yield the pure N-Boc
protected amino diol.

Logical Workflow for Laboratory Use

The following diagram illustrates a logical workflow for the risk assessment and safe handling
of (S)-(-)-2-(Boc-amino)-1,5-pentanediol in a research laboratory setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b061154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Safe Handling of (S)-(-)-2-(Boc-amino)-1,5-pentanediol

Pre-Experimental Phase

Identify Chemical:
(S)-(-)-2-(Boc-amino)-1,5-pentanediol

\

Review Safety Data Sheet (SDS)
and Technical Guide

\

Assess Risks:
- Skin/Eye lrritation
- Respiratory Irritation
- Combustible Solid

\

Develop Standard Operating
Procedure (SOP)

Proceed to Experiment

Experimental Phase

Implement Engineering Controls
(Fume Hood)

\/

Wear Appropriate PPE:
- Goggles
- Gloves
- Lab Coat

\

Handle Chemical According to SOP
(Weighing, Transfer, Reaction)

\

Monitor Experiment

Experiment Complete

Post-Experimental Phase

Decontaminate Work Area

A

Segregate and Label Waste Store Unused Chemical Properly

Y

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for risk assessment and safe handling.
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This guide is intended as a resource for trained laboratory personnel. Always consult the most
up-to-date Safety Data Sheet from your supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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